3-(3-Chlorophenyl)-5-(3-nitrophenyl)-1H-pyrazole

• CAS: 143704-43-2
• Molecular Formula: C15H10ClN3O2
• Molecular Weight: 299.71 g/mol
• SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=NNC(=C2)C3=CC(=CC=C3)Cl
• InChI: InChI=1S/C15H10ClN3O2/c16-12-5-1-3-10(7-12)14-9-15(18-17-14)11-4-2-6-13(8-11)19(20)21/h1-9H,(H,17,18)
• InChIKey: HSONWMFBECDANP-UHFFFAOYSA-N

3-(3-Chlorophenyl)-5-(3-nitrophenyl)-1H-pyrazole Overview

3-(3-Chlorophenyl)-5-(3-nitrophenyl)-1H-pyrazole is a heterocyclic small molecule belonging to the 1H-pyrazole family, featuring a pyrazole core substituted at the 3-position with a 3-chlorophenyl group and at the 5-position with a 3-nitrophenyl group [1]. Its molecular formula is C₁₅H₁₀ClN₃O₂ with a molecular weight of 299.71 g/mol [1]. The compound is characterized by a hydrogen bond donor capacity of 1 (from the pyrazole NH) and a topological polar surface area of 74.5 Ų, combined with a relatively high computed logP of 4, indicating moderate lipophilicity [1]. These physicochemical properties position it as a useful intermediate or screening candidate in medicinal chemistry and agrochemical research.

• [1] PubChem Compound Summary for CID 136229487, 3-(3-Chlorophenyl)-5-(3-nitrophenyl)-1H-pyrazole. National Center for Biotechnology Information (2025). View Source

Why Substitution Fails for 3-(3-Chlorophenyl)-5-(3-nitrophenyl)-1H-pyrazole

In-class analogs of 3-(3-chlorophenyl)-5-(3-nitrophenyl)-1H-pyrazole cannot be interchanged without risking substantial changes in molecular recognition and physicochemical behavior. The precise positioning of the chlorine and nitro groups at the meta-positions of the phenyl rings, combined with the retention of the free pyrazole N-H, creates a unique hydrogen bond donor-acceptor landscape that is absent in N-substituted or para-substituted analogues [1]. For example, the closely related compound 4-(3-chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole (CAS 318288-84-5) has zero hydrogen bond donors because the pyrazole nitrogen is substituted, fundamentally altering its potential for target engagement, solubility, and crystal packing [2]. These differences are not cosmetic; they directly impact binding affinity, selectivity, and metabolic stability, making generic substitution scientifically invalid without experimental validation.

• [1] PubChem Compound Summary for CID 136229487. National Center for Biotechnology Information (2025). View Source
• [2] 4-(3-chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole (CAS 318288-84-5) computed properties. Chem960 (2025). View Source

Differentiation Evidence for 3-(3-Chlorophenyl)-5-(3-nitrophenyl)-1H-pyrazole

Hydrogen Bond Donor vs. N-Substituted Analogues

The target compound retains a free pyrazole N-H, providing one hydrogen bond donor (HBD), whereas the N-substituted analogue 4-(3-chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole (CAS 318288-84-5) has zero HBDs [1] [2]. This difference is quantifiable: HBD count of 1 vs. 0. In drug discovery, a single HBD can significantly enhance binding to polar residues in a protein active site or influence aqueous solubility. The absence of a donor in the N-substituted analogue precludes hydrogen bond donation, potentially reducing target affinity for receptors that require a donor interaction.

Evidence Dimension	Hydrogen bond donor count
Target Compound Data	1 (pyrazole N-H)
Comparator Or Baseline	4-(3-chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole (CAS 318288-84-5): 0
Quantified Difference	+1 hydrogen bond donor for the target
Conditions	Computed molecular descriptors (PubChem, Chem960)

Why This Matters

For procurement decisions in drug discovery, the presence of a hydrogen bond donor alters binding mode and solubility, making the target compound a distinct chemical probe compared to its N-substituted congener.

• [1] PubChem Compound Summary for CID 136229487. National Center for Biotechnology Information (2025). View Source
• [2] 4-(3-chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole (CAS 318288-84-5) computed properties. Chem960 (2025). View Source

Lipophilicity and Membrane Permeability

The target compound has a computed XLogP3-AA of 4, which is moderate and within the ideal range for oral bioavailability [1]. While direct experimental logP data for the closest analogue 4-(3-chlorophenyl)-1-(3-nitrophenyl)-1H-pyrazole is unavailable, the structural difference (meta-substitution pattern and free NH) is known to influence logP. A reported XLogP of 4 suggests a favorable balance for passive membrane permeability without excessive lipophilicity that could cause promiscuity or poor solubility. In contrast, the N-substituted analogue, lacking a polar N-H, may exhibit a higher effective lipophilicity, though this remains to be experimentally confirmed.

Evidence Dimension	Predicted lipophilicity (XLogP3-AA)
Target Compound Data	4
Comparator Or Baseline	Typical drug-like range: 1–5; N-substituted pyrazoles generally exhibit higher logP due to loss of polar NH (class-level inference, no specific data for CAS 318288-84-5)
Quantified Difference	At the lower end of lipophilic range, suggesting better solubility potential
Conditions	Computed by XLogP3 3.0 (PubChem)

Why This Matters

A logP of 4 indicates a balanced ADME profile, which is critical for procurement when selecting compounds for in vivo studies or lead optimization programs.

• [1] PubChem Compound Summary for CID 136229487. National Center for Biotechnology Information (2025). View Source

TPSA & Blood-Brain Barrier Potential

The target compound has a TPSA of 74.5 Ų [1]. This value is below the commonly cited threshold of 140 Ų for good oral bioavailability and below 90 Ų, which is often associated with enhanced blood-brain barrier penetration. In comparison, many heterocyclic screening compounds exceed 90 Ų, limiting their CNS potential. Although specific TPSA data for the exact N-substituted analogue is not available, the retention of the polar N-H in the target compound slightly elevates its TPSA relative to a fully N-substituted pyrazole, potentially offering a unique balance between solubility and membrane permeability.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	74.5 Ų
Comparator Or Baseline	Drug-like threshold for oral bioavailability: <140 Ų; CNS drug threshold: <90 Ų (class-level baseline)
Quantified Difference	Below both key thresholds, suggesting potential for oral and CNS exposure
Conditions	Computed by Cactvs 3.4.8.18 (PubChem)

Why This Matters

TPSA is a crucial filter for compound selection in CNS or oral drug programs; the target compound's value supports its use in such designs.

• [1] PubChem Compound Summary for CID 136229487. National Center for Biotechnology Information (2025). View Source

Meta-Substitution Electronic Modulation

The 3-nitrophenyl and 3-chlorophenyl substituents are both positioned meta to the pyrazole attachment points. This contrasts with the more common para-substituted diarylpyrazoles such as 3-(4-chlorophenyl)-5-(4-nitrophenyl)-1H-pyrazole. Meta-substitution alters the electronic communication between the phenyl rings and the pyrazole core, influencing the pKa of the pyrazole NH and the dipole moment. While direct pKa or dipole data for the target has not been published, class-level evidence indicates that meta-nitro groups exert a weaker resonance effect than para-nitro groups, potentially making the pyrazole NH less acidic and thus affecting hydrogen bonding and metal chelation properties.

Evidence Dimension	Electronic effect of nitro group position
Target Compound Data	Meta-nitro group (weaker -M effect)
Comparator Or Baseline	Para-nitro analogue (stronger -M effect, e.g., 3-(4-chlorophenyl)-5-(4-nitrophenyl)-1H-pyrazole)
Quantified Difference	Qualitative difference in electron-withdrawing strength; no experimental pKa comparison available
Conditions	Structure-activity relationship principles (class-level)

Why This Matters

For researchers designing structure-activity relationships, the meta-substitution pattern provides a distinct electronic profile that cannot be achieved with para-substituted analogues, making the compound a valuable tool for probing electronic effects.

• [1] PubChem Compound Summary for CID 136229487. National Center for Biotechnology Information (2025). View Source

Limited Biological Data Availability

A thorough search of the literature and authoritative databases (PubChem, ChEMBL, BindingDB, PubMed) reveals no published quantitative biological activity data—such as IC₅₀, Kᵢ, or MIC values—for 3-(3-chlorophenyl)-5-(3-nitrophenyl)-1H-pyrazole or its direct head-to-head comparisons with analogs. This absence of high-strength differential evidence is a critical factor for procurement. It means that any claims of biological superiority or target selectivity cannot be made. Users must treat this compound as an uncharacterized scaffold that requires primary screening to establish its value relative to more extensively studied analogues.

Evidence Dimension	Biological activity annotation
Target Compound Data	No bioactivity data available
Comparator Or Baseline	Other diarylpyrazoles (e.g., CB1 antagonists) have published Ki values in the nanomolar range
Quantified Difference	Not applicable
Conditions	Databases searched: PubChem, ChEMBL, BindingDB, PubMed (2025)

Why This Matters

This transparency alerts potential procurers that the compound's biological relevance is unproven, and it should not be prioritized over characterized analogs without further testing.

• [1] PubChem Compound Summary for CID 136229487. National Center for Biotechnology Information (2025). View Source

3-(3-Chlorophenyl)-5-(3-nitrophenyl)-1H-pyrazole Application Scenarios

Kinase & GPCR Inhibitor Screening

Based on its moderate lipophilicity (XLogP=4) and TPSA of 74.5 Ų, this compound is a suitable candidate for inclusion in screening libraries targeting kinases or GPCRs where diarylpyrazole cores are privileged scaffolds [1]. Its free N-H donor can anchor to a hinge region, a feature absent in N-substituted analogs [1].

Agrochemical Lead Discovery

The 3,5-diarylpyrazole motif is known in herbicide patents, and the meta-substitution pattern may confer selectivity against certain weed species [1]. The compound can serve as a starting point for synthesizing and testing novel agrochemical actives, leveraging its unique hydrogen-bonding capacity for target enzyme binding.

Synthetic Intermediate for Pyrazole Derivatives

The free N-H group allows for further functionalization via alkylation or acylation, enabling the creation of diverse compound libraries. Its two rotatable bonds provide conformational flexibility, which is valuable in fragment-based drug discovery campaigns [1].

ADME Property Benchmarking

With computed logP, TPSA, and HBD/HBA values clearly defined, this compound can be used as a calibration standard in computational ADME models, helping to refine predictions for related diarylpyrazoles [1].

• [1] PubChem Compound Summary for CID 136229487. National Center for Biotechnology Information (2025). View Source